N-(4-Aminophenyl)-2-(4-chlorophenoxy)propanamide

• IUPAC Name: N-(4-aminophenyl)-2-(4-chlorophenoxy)propanamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10(20-14-8-2-11(16)3-9-14)15(19)18-13-6-4-12(17)5-7-13/h2-10H,17H2,1H3,(H,18,19)
• InChI Key: NUWRRHVCAWKLTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)N)OC2=CC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-(4-Aminophenyl)-2-(4-chlorophenoxy)propanamide is a biochemical used for proteomics research. It has a molecular formula of C15H15ClN2O2 and a molecular weight of 290.74 g/mol.

Scientific Research Applications

Synthesis and Pharmacological Studies

N-Benzyl-3-[(chlorophenyl)amino]propanamides have been synthesized and evaluated for their anticonvulsant properties. These compounds demonstrated significant potential for use against generalized seizures, showing greater potency than standard drugs like phenytoin in certain tests. Their favorable therapeutic indices and relative safety in acute toxicity studies highlight their potential in epilepsy treatment (Idris, Ayeni, & Sallau, 2011).

Hormonal Male Contraception

(S)-N-(4-cyano-3-trifluoromethyl-phenyl)-3-(3-fluoro, 4-chlorophenoxy)-2-hydroxy-2-methyl-propanamide (S-23) has been studied for its potential in hormonal male contraception. It demonstrated high binding affinity and acted as a full agonist in vitro. In animal models, it suppressed LH levels and significantly impacted spermatogenesis, suggesting its effectiveness and reversibility as a hormonal male contraceptive (Jones et al., 2009).

Antimicrobial and Antifungal Properties

Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have shown promising antibacterial and antifungal activities. These compounds were synthesized through a copper catalytic anionarylation process and exhibited significant inhibitory effects against various microbial strains, suggesting their potential as antimicrobial and antifungal agents (Baranovskyi et al., 2018).

Anti-inflammatory and Analgesic Properties

Tepoxalin, a dual inhibitor of cyclooxygenase and 5-lipoxygenase, has been evaluated for its anti-inflammatory and analgesic properties. It showed significant effects without major gastrointestinal side effects within the estimated therapeutic dose range, distinguishing it from most marketed anti-inflammatory drugs (Knight et al., 1996).

Immunomodulatory Activities

N-aryl-3-(indol-3-yl)propanamides were synthesized and assessed for their immunosuppressive activities, with specific compounds demonstrating significant inhibitory activity on murine splenocytes proliferation assay in vitro and on mice delayed-type hypersensitivity (DTH) assay in vivo. These findings indicate their potential as immunomodulatory agents (Giraud et al., 2010).